Cas no 791796-64-0 (Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester)

• Product name: Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
• CAS No: 791796-64-0
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 1795812
• PubChem ID: 837981

Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
• (4-methoxyphenyl) 2,4,5-trimethoxybenzoate
• SCHEMBL9905975
• DTXSID60356934
• 4-METHOXYPHENYL 2,4,5-TRIMETHOXYBENZOATE
• AN-652/43024664
• 791796-64-0

• Inchi： InChI=1S/C17H18O6/c1-19-11-5-7-12(8-6-11)23-17(18)13-9-15(21-3)16(22-4)10-14(13)20-2/h5-10H,1-4H3
• InChI Key： SDHYDUZSTXSAHR-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC

Computed Properties

• Exact Mass: 318.11033829g/mol
• Monoisotopic Mass: 318.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.2Ų